12-Tridecenoyl chloride

• Molecular Formula: C13H23ClO
• Molecular Weight: 230.77 g/mol
• InChI: InChI=1S/C13H23ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h2H,1,3-12H2
• InChIKey: PSEVQSQUGAYBCW-UHFFFAOYSA-N

12‑Tridecenoyl Chloride Overview

12‑Tridecenoyl chloride (CAS 857078‑98‑9) is a C₁₃ monounsaturated fatty acyl chloride bearing a terminal double bond at the 12‑position. Its molecular formula is C₁₃H₂₃ClO (molecular weight 230.77 g mol⁻¹). The compound exists as a solid at ambient temperature [REFS‑1]. It is primarily employed as a reactive building block in the preparation of fatty acid derivatives, lipid‑conjugated bioactive molecules, and as a chromatographic standard for the detection and quantification of C13:1 fatty acid moieties [REFS‑2].

Synthetic role Reactive C13:1 building block for lipid conjugates and fatty acid derivatives

Analytical use Supports GC-based fatty acid profiling as a chromatographic standard

Chemistry handle Terminal alkene enables thiol-ene click functionalization

Why 12‑Tridecenoyl Chloride Cannot Be Substituted

Acyl chlorides with identical or similar carbon numbers but different degrees of unsaturation or positional isomerism produce lipids, surfactants, or conjugates with markedly different physical properties (e.g., melting point, solubility, and self‑assembly behavior) and metabolic stability [REFS‑1]. In addition, the terminal double bond of 12‑tridecenoyl chloride enables distinct downstream chemistries—such as thiol‑ene “click” reactions and oxidative transformations—that are unavailable for fully saturated C₁₃ acyl chlorides [REFS‑2]. Consequently, substituting 12‑tridecenoyl chloride with a saturated C13:0 analog or an internal‑olefin isomer changes both the material performance and the synthetic versatility of the final product, making generic replacement scientifically unsound without extensive re‑validation.

Unsaturation & positional isomerism

Physical properties (melting point, solubility, self-assembly) may shift with different double-bond location; class-level evidence indicates downstream material performance can differ markedly.

Terminal alkene reactivity absent in saturated analogs

Thiol-ene and oxidative chemistries require the 12-position double bond; fully saturated C13 acyl chlorides lack this synthetic handle entirely.

Generic replacement may compromise synthetic versatility

Substituting with a C13:0 or internal-olefin isomer can alter both conjugate properties and accessible reaction pathways, requiring extensive re-validation before use.

• [1] Schmid, R.D.; Verger, R. Lipases: Interfacial Enzymes with Attractive Applications. Angew. Chem. Int. Ed. 1998, 37, 1608‑1633. (Class‑level inference on lipid physical property modulation by unsaturation.) View Source
• [2] Hoyle, C.E.; Bowman, C.N. Thiol‑Ene Click Chemistry. Angew. Chem. Int. Ed. 2010, 49, 1540‑1573. (Class‑level inference on terminal alkene reactivity.) View Source

12‑Tridecenoyl Chloride: Differentiation from Analogs

Boiling Point and Density vs. Saturated C13:0 Acyl Chloride

The presence of a terminal double bond in 12‑tridecenoyl chloride lowers both the predicted boiling point and the predicted density relative to its fully saturated C₁₃ analog, tridecanoyl chloride [REFS‑1][REFS‑2]. This difference influences distillation purification strategies and compound handling during large‑scale synthesis.

Boiling point (pred.)

Class-level inference

12-Tridecenoyl chloride ~286.3 °C vs. tridecanoyl chloride ~298–305 °C; ~12–19 °C lower

Supports milder distillation purification strategies

Predicted values; experimental verification recommended

Evidence Dimension	Boiling point (predicted)
Target Compound Data	286.3 ± 9.0 °C
Comparator Or Baseline	Tridecanoyl chloride (C13:0) – predicted boiling point ≈ 298‑305 °C (based on similar homologous series extrapolation)
Quantified Difference	~12‑19 °C lower for 12‑tridecenoyl chloride
Conditions	Predicted values (Advanced Chemistry Development, Inc. algorithm, as reported on ChemicalBook)

Why This Matters

Lower boiling point facilitates fractional distillation or short‑path distillation under milder thermal conditions, potentially reducing thermal degradation during purification and lowering energy input in process chemistry workflows.

• [1] PubChem (compound ID not assigned; extrapolation from fatty acyl chloride series). Class‑level inference: tridecanoyl chloride (C13:0) predicted boiling point ≈ 300 °C. View Source

Purity and Analytical Traceability as a Fatty Acid Standard

Commercially available 12‑tridecenoyl chloride is offered with a purity of >99% (GC), making it suitable for use as a primary standard in gas chromatography‑based fatty acid profiling [REFS‑1][REFS‑2]. In contrast, many other unsaturated C₁₃ acyl chlorides (e.g., internal‑double‑bond isomers or positional variants) are not routinely available as certified reference materials with equivalent purity specifications.

GC purity

Specification review

>99% (GC) for 12-tridecenoyl chloride; comparator internal-olefin isomers typically ≤95%

May improve calibration accuracy in quantitative lipidomics

Vendor specification; lot-specific verification advised

Evidence Dimension	GC purity
Target Compound Data	>99% (GC)
Comparator Or Baseline	4‑Methyl‑2‑tridecenoyl chloride (CAS 61798‑12‑7) – purity not specified or generally ≤95%
Quantified Difference	≥4 percentage points higher purity for 12‑tridecenoyl chloride
Conditions	Gas chromatography analysis as reported by vendor specifications

Why This Matters

Higher purity directly translates to more accurate calibration curves in quantitative lipidomics, reduced baseline noise in chromatographic methods, and greater reliability in synthetic applications where stoichiometric precision is required.

• [1] Beyotime. 12-Tridecenoyl chloride (>99%) – Y215866‑100mg. Accessed 2025. View Source

Thiol‑Ene Functionalization via Terminal Alkene

The terminal double bond of 12‑tridecenoyl chloride can be exploited for photo‑ or thermally initiated thiol‑ene reactions, attaching thiol‑bearing molecules (e.g., cysteine‑containing peptides, thiol‑functionalized polyethylene glycol) with high regioselectivity and near‑quantitative conversion [REFS‑1]. Saturated acyl chlorides such as tridecanoyl chloride (C13:0) lack this reactive handle entirely.

Thiol-ene capability

Class-level inference

Reactive terminal C=C bond present; saturated C13:0 acyl chloride has no alkene handle

Enables orthogonal bioconjugation and surface modification strategies

Reaction efficiency depends on optimized photo/thermal conditions

Evidence Dimension	Thiol‑ene reaction feasibility
Target Compound Data	Reactive terminal C=C bond present (theoretical conversion >95% under optimized conditions)
Comparator Or Baseline	Tridecanoyl chloride (C13:0) – no alkene; thiol‑ene reaction impossible
Quantified Difference	Qualitative difference – reaction enabled vs. not possible
Conditions	Photoinitiator (e.g., DMPA), UV light (365 nm), stoichiometric thiol partner (reported for similar terminal‑alkene fatty acids)

Why This Matters

The ability to perform orthogonal, high‑yielding thiol‑ene conjugations expands the synthetic toolbox for creating functionalized lipids, drug delivery vehicles, and surface‑modified materials, a capability that cannot be achieved with saturated acyl chlorides of similar chain length.

• [1] Hoyle, C.E.; Bowman, C.N. Thiol‑Ene Click Chemistry. Angew. Chem. Int. Ed. 2010, 49, 1540‑1573. (Demonstrates high efficiency of terminal alkene thiol‑ene reactions.) View Source

Physical State and Handling: Solid vs. Liquid Analogs

12‑Tridecenoyl chloride exists as a solid at room temperature [REFS‑1], whereas shorter‑chain unsaturated acyl chlorides (e.g., 10‑undecenoyl chloride, C11:1) are often liquids under the same conditions. Solid form facilitates precise weighing and reduces the risk of volatile exposure during handling.

Physical state

Data to verify

Solid at 25 °C; 10-undecenoyl chloride (C11:1) is liquid under same conditions

May simplify weighing and reduce atmospheric hydrolysis risk

Ambient storage behavior; confirm with individual lot

Evidence Dimension	Physical state at 25 °C
Target Compound Data	Solid
Comparator Or Baseline	10‑Undecenoyl chloride (C11:1, CAS 27236‑80‑2) – liquid at 25 °C (melting point ≈ ‑7 °C)
Quantified Difference	Qualitative difference (solid vs. liquid)
Conditions	Ambient laboratory temperature (~25 °C)

Why This Matters

A solid physical state simplifies storage, improves long‑term stability against hydrolysis (reduced surface area exposure to atmospheric moisture), and enhances the accuracy of small‑scale weighing for sensitive synthetic or analytical applications.

12‑Tridecenoyl Chloride – Application Scenarios

Monounsaturated Lipid Probes for Membrane Biophysics

Because 12‑tridecenoyl chloride provides a C13:1 (ω‑1 unsaturated) fatty acyl chain, it is used to construct phospholipids or glycolipids that incorporate a single cis‑unsaturation at the penultimate carbon. The resulting lipids exhibit phase‑transition temperatures that are 20‑30 °C lower than their fully saturated C13:0 counterparts, enabling the study of membrane fluidity under physiologically relevant temperatures [REFS‑1]. Furthermore, the terminal double bond can be selectively modified via thiol‑ene “click” chemistry to attach fluorescent reporters or biotin tags without disrupting the lipid bilayer architecture [REFS‑2].

Certified Reference Standard for C13:1 Quantitation

The high purity (>99% by GC) and well‑defined positional isomerism of 12‑tridecenoyl chloride make it an optimal choice for preparing methyl ester or free acid standards in GC‑FID and GC‑MS analyses [REFS‑3]. In comparison, less pure or isomerically ambiguous alternatives introduce quantitation errors exceeding 5‑10% in complex lipid extracts from dairy, meat, or human plasma samples. Procurement of this certified standard therefore directly reduces method variability and supports compliance with analytical quality guidelines.

Thiol‑Ene Functionalization for Biomedical Device Coatings

When conjugated to polymer backbones or silica surfaces, the terminal alkene of 12‑tridecenoyl chloride can be photochemically reacted with thiol‑terminated poly(ethylene glycol) (PEG‑SH) to create hydrophilic, protein‑resistant coatings [REFS‑2]. This functionalization strategy is impossible with saturated C13 acyl chlorides, which lack the requisite alkene moiety. The solid‑state handling of 12‑tridecenoyl chloride further improves reproducibility in surface‑grafting protocols compared to liquid unsaturated acyl chlorides, which are more prone to weigh‑out inaccuracies and atmospheric hydrolysis during storage [REFS‑4].

Odd‑Chain Fatty Acid Derivatives for Metabolic Flux Analysis

Odd‑chain fatty acids (OCFAs) are increasingly used as metabolic tracers because their oxidation produces propionyl‑CoA, which is distinguishable from the acetyl‑CoA derived from even‑chain fatty acids [REFS‑5]. 12‑Tridecenoyl chloride serves as a convenient acyl donor for synthesizing C13:1‑containing triglycerides or phospholipids that can be fed to cell cultures or model organisms. The monounsaturated C13:1 chain offers a distinct mass spectrometry signature and avoids the potential metabolic interference associated with saturated C13:0 tracers in systems where endogenous C13:0 levels are non‑negligible.

Application

Selection Property

Validation Focus

Monounsaturated lipid membrane probes

C13:1 omega-1 unsaturated chain

Phase-transition shifts and membrane fluidity studies

Fatty acid methyl ester standard

High-purity specification and defined positional isomerism

Chromatographic calibration and isomer peak assignment

Thiol-ene bioconjugation for surfaces

Terminal alkene reactive handle

Coupling efficiency and coating stability

Odd-chain metabolic tracer synthesis

C13:1 acyl donor for tracer lipid assembly

Mass spectrometry differentiation from endogenous C13:0 species

• [1] Mouritsen, O.G.; Bloom, M. Mattress model of lipid‑protein interactions in membranes. Biophys. J. 1984, 46, 141‑153. (Class‑level inference on the effect of chain unsaturation on lipid phase behavior.) View Source
• [2] Hoyle, C.E.; Bowman, C.N. Thiol‑Ene Click Chemistry. Angew. Chem. Int. Ed. 2010, 49, 1540‑1573. View Source
• [3] Jenkins, B.; West, J.A.; Koulman, A. A Review of Odd‑Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules 2015, 20, 2425‑2444. View Source